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Compound of Interest

Compound Name: DMT1 blocker 1

Cat. No.: B3347446 Get Quote

This document provides crucial safety protocols, operational guidelines, and disposal

instructions for researchers, scientists, and drug development professionals working with DMT1
Blocker 1 (CAS No. 1354790-56-9). Adherence to these procedures is vital for ensuring

laboratory safety and maintaining experimental integrity.

Overview of DMT1 Blocker 1
DMT1 Blocker 1 is an orally active and potent inhibitor of the divalent metal transporter 1

(DMT1), a key protein in intestinal non-heme iron absorption.[1][2] With an IC50 of 0.64 μM, it

effectively blocks iron uptake by enterocytes, making it a valuable tool for studying iron

overload disorders like hereditary hemochromatosis and β-thalassemia.[1][3][4][5][6] It is

intended for research use only and should not be used in diagnostic or therapeutic procedures.

[1][3]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling DMT1 Blocker 1:

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves prior to use and dispose of them properly after handling the compound.
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Body Protection: A laboratory coat is essential. For procedures with a higher risk of

exposure, consider additional protective clothing.

Respiratory Protection: If working with the powdered form, especially outside of a ventilated

enclosure, a NIOSH-approved respirator is recommended to prevent inhalation of dust

particles.

Handling and Storage
Proper handling and storage are critical for maintaining the stability and integrity of DMT1
Blocker 1.

Handling:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Prevent dust formation when working with the solid form.

After handling, wash hands thoroughly with soap and water.

Storage:

Solid Form: Store the powdered compound at -20°C for up to 3 years.[3]

Stock Solutions: Store stock solutions at -80°C for up to 2 years or at -20°C for up to 1

year.[1] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[7]

Disposal Plan
Dispose of DMT1 Blocker 1 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Unused Compound: Dispose of as hazardous chemical waste. Do not allow it to enter drains

or waterways.
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Contaminated Materials: Used gloves, vials, and other disposable materials that have come

into contact with the compound should be collected in a designated, sealed container and

disposed of as hazardous waste.

Quantitative Data Summary
The following table summarizes the key quantitative data for DMT1 Blocker 1.

Property Value Source

CAS Number 1354790-56-9 [1]

Molecular Formula C16H14N4O2 [3]

Molecular Weight 294.31 g/mol [3]

IC50 0.64 μM [1][3][4][5]

Purity >98% [3]

Solubility Soluble in DMSO [3][7]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of DMT1 Blocker 1 in

DMSO.

Preparation:

Ensure all necessary PPE is worn.

Perform all steps within a chemical fume hood.

Allow the vial of solid DMT1 Blocker 1 to equilibrate to room temperature before opening

to prevent condensation.

Calculation:
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Calculate the required volume of DMSO to achieve a 10 mM concentration. For example,

to prepare 1 mL of a 10 mM solution from a product with a molecular weight of 294.31, you

would need 0.29431 mg of the compound.

Dissolution:

Carefully add the calculated volume of DMSO to the vial containing the solid DMT1
Blocker 1.

To aid dissolution, the tube may be heated to 37°C and sonicated for a short period.[7]

Vortex the solution until the compound is completely dissolved.

Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as per the recommended storage guidelines.[1]

Visualizations
The following diagrams illustrate the mechanism of action of DMT1 and a general workflow for

handling DMT1 Blocker 1.
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Caption: Mechanism of DMT1 inhibition by DMT1 Blocker 1.

Start: Receive Compound

Wear Appropriate PPE

Prepare Workspace (Fume Hood)

Dissolve in DMSO

Aliquot Stock Solution

Store at -20°C or -80°C

Use in Experiment

Dispose of Waste Properly

End

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3347446?utm_src=pdf-body-img
https://www.benchchem.com/product/b3347446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3347446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General laboratory workflow for handling DMT1 Blocker 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. H+-coupled divalent metal-ion transporter-1: Functional properties, physiological roles and
therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

3. mybiosource.com [mybiosource.com]

4. mybiosource.com [mybiosource.com]

5. medchemexpress.com [medchemexpress.com]

6. glpbio.com [glpbio.com]

7. DMT1 blocker 2 | TargetMol [targetmol.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
DMT1 Blocker 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3347446#personal-protective-equipment-for-
handling-dmt1-blocker-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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